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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

Bifenox-d3 in a laboratory setting. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals.

Product Information and Physical Properties
Bifenox-d3 is the deuterated form of Bifenox, a herbicide.[1][2] It functions by inhibiting the

protoporphyrinogen oxidase enzyme, which is crucial for chlorophyll synthesis.[3]

Property Value Source

Chemical Formula C14H6D3Cl2NO5 [4]

Molecular Weight 345.15 g/mol [1]

Appearance Yellow Solid [3][5]

Melting Point 84 - 89 °C (183.2 - 192.2 °F) [5]

Solubility

Slightly soluble in DMSO and

Ethyl Acetate. Water solubility

is 0.398 mg/L at 25°C.

[1][6]

Storage Temperature
Store at -20°C in a cool, dry

place.
[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Bifenox-d3 is considered hazardous. It is very toxic to aquatic life with long-lasting effects.[7]

[8] It may be harmful if swallowed, absorbed through the skin, or inhaled, and may cause eye

and skin irritation.[4][5][8]

Required Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

absorption.[9]

Body Protection
Laboratory coat or chemical

safety suit.[10]

To protect skin from accidental

splashes or spills.

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash-prone procedures.[5]

[10]

To protect eyes from dust

particles and splashes.

Respiratory Protection

NIOSH (US) or EN 149 (EU)

approved respirator with an

organic vapor cartridge,

especially when handling the

powder outside of a fume

hood.

To prevent inhalation of

harmful dust.[5]

Step-by-Step Handling Protocol
3.1. Preparation and Engineering Controls:

Ensure an eyewash station and safety shower are readily accessible.

All handling of Bifenox-d3 powder should be conducted in a certified chemical fume hood to

minimize inhalation exposure.
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The work area should be clean and free of clutter.

3.2. Weighing and Solution Preparation:

Don all required PPE as listed in the table above.

Place a weigh boat on a calibrated analytical balance inside the chemical fume hood.

Carefully transfer the required amount of Bifenox-d3 powder to the weigh boat using a clean

spatula.

To prepare a solution, add the weighed powder to the desired solvent in a suitable container.

Cap the container securely and mix until the solid is fully dissolved.

3.3. Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after removing gloves.

Accidental Release and First Aid Measures
4.1. Accidental Release:

Small Spills: Carefully sweep up the spilled solid material, avoiding dust generation. Place

the collected material in a labeled, sealed container for waste disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material as described for small spills.

4.2. First Aid:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

call a physician.[5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Call

a physician or poison control center

immediately.[5]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Get medical attention if symptoms

occur.[5]

Disposal Plan
All waste containing Bifenox-d3 must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE (gloves, weigh boats, etc.),

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Bifenox-d3 in a labeled, sealed, and

appropriate hazardous waste container.

Disposal: Contact a licensed professional waste disposal service to dispose of this material.

[4] Disposal must be in accordance with all applicable federal, state, and local regulations.[7]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Bifenox-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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